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Compound of Interest

Compound Name: 6-nitro-1H-indole-3-carbaldehyde

Cat. No.: B085431

Essential Safety and Handling Guide for 6-nitro-
1H-indole-3-carbaldehyde

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
nitro-1H-indole-3-carbaldehyde (CAS No. 10553-13-6). Adherence to these protocols is
essential for ensuring personnel safety and regulatory compliance in the laboratory.

Immediate Safety and Hazard Information

6-nitro-1H-indole-3-carbaldehyde is a hazardous substance requiring careful handling. The
primary hazards, as identified by the Globally Harmonized System (GHS), are summarized
below.

Hazard Classification:
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Hazard Class GHS Code Description Pictogram Signal Word
o . GHSO07
Acute Toxicity, Harmful if ] )
H302 (Exclamation Warning
Oral (Category 4) swallowed
Mark)
Skin May cause an GHSO07
Sensitization H317 allergic skin (Exclamation Warning
(Category 1) reaction Mark)
o GHSO07
Skin Irritation Causes skin ] )
H315 o (Exclamation Warning
(Category 2) irritation
Mark)
o . GHSO07
Eye Irritation Causes serious . i
H319 S (Exclamation Warning
(Category 2A) eye irritation
Mark)
Specific target
organ toxicity — May cause GHSO07
Single exposure H335 respiratory (Exclamation Warning

(Respiratory tract irritation Mark)

irritation)

Data sourced from chemical suppliers and analogous compounds.[1][2][3]

Due to these hazards, it is imperative to use appropriate Personal Protective Equipment (PPE)
at all times and to handle the compound within a certified chemical fume hood to prevent
inhalation of dust.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 6-nitro-1H-indole-3-
carbaldehyde. The following table outlines the recommended PPE for various laboratory
operations.
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Operation

Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving and

Safety glasses

Nitrile or butyl

Laboratory coat

Not generally

Storage with side shields rubber gloves required
Nitrile or butyl o
o ) Required if not
Weighing and Chemical splash rubber gloves )
_ ) ) Laboratory coat performed in a
Aliquoting goggles (consider double-

gloving)

fume hood

Syntheses and

Chemical splash

goggles and face

Chemical-
resistant gloves
(butyl rubber

Chemical-

resistant apron

Operations must

be conducted in

Reactions hield recommended over a laboratory  a chemical fume
shie
for extended coat hood
contact)
) ) Air-purifying
Chemical splash Heavy-duty, Chemical- ] i
) i ) ) respirator with
Spill Cleanup goggles and face  chemical- resistant suit or )
_ _ appropriate
shield resistant gloves coveralls _
cartridges

Waste Disposal

Chemical splash

goggles

Nitrile or butyl

rubber gloves

Laboratory coat

Not generally
required if
handling sealed

containers

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for minimizing risks. The following

step-by-step protocols provide guidance from receipt to disposal.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name and hazard

pictograms.
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» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing and reducing agents.[4] The container must be kept tightly closed.

Handling and Use

e Engineering Controls: All work with 6-nitro-1H-indole-3-carbaldehyde, especially handling
of the solid material, must be conducted in a certified chemical fume hood.[1]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling.

o Spill Preparedness: Ensure a chemical spill kit is readily available. In case of a spill,
evacuate the area and follow your institution's emergency procedures.

Disposal Protocol

The disposal of 6-nitro-1H-indole-3-carbaldehyde and any contaminated materials must be
managed as hazardous waste.[1]

o Waste Segregation:

o Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and
paper towels, in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a separate,
compatible, and labeled hazardous waste container.

o Container Management:
o Keep waste containers securely closed except when adding waste.[1]
o Store waste containers in a designated satellite accumulation area.

o Empty Containers: Empty containers must be triple-rinsed with a suitable solvent (e.g.,
acetone or ethanol).[1] The rinsate must be collected as hazardous waste.

» Disposal Request: Follow your institution's procedures for the pickup and disposal of
hazardous chemical waste.
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Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of 6-nitro-1H-indole-3-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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